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Compound of Interest

Compound Name: RO 2468

Cat. No.: B10776112 Get Quote

This document provides comprehensive safety and logistical information for the proper disposal

of RO 2468, chemically known as Trichloroisocyanuric acid (TCCA). The following procedures

are designed for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with regulations.

Chemical Identification and Properties

RO 2468 is the UN number for Trichloroisocyanuric acid, a white crystalline powder or granular

solid with a strong chlorine-like odor. It is a potent oxidizing agent commonly used as a

disinfectant, bleaching agent, and industrial biocide. Due to its hazardous nature, it is critical to

follow stringent disposal protocols.
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Property Value Citations

CAS Number 87-90-1 [1]

Molecular Formula C₃Cl₃N₃O₃ [1][2][3]

Molar Mass 232.40 g/mol [1]

Appearance
White crystalline powder or

granular solid
[1][2][3]

Odor Strong chlorine-like [1][2]

Melting Point
Decomposes at approximately

225-230 °C
[2][3][4]

Solubility in Water 1.2 g/100 mL at 25 °C [2]

Solubility in Acetone 35.0 g/100 g at 30 °C [2]

pH (1% solution) 2.0 - 3.7 [4]

Available Chlorine Approximately 90% [3]

Step-by-Step Disposal Procedures
Trichloroisocyanuric acid is classified as a hazardous waste and must be disposed of in

accordance with local, regional, and national regulations. Improper disposal can lead to

environmental harm and safety hazards.

1. Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile rubber gloves with a minimum layer thickness of 0.11 mm.[5]

Respiratory Protection: Required when dust is generated. Use a NIOSH-approved respirator.

Protective Clothing: Lab coat and closed-toe shoes.

2. Spill Management: In case of a spill, follow these steps immediately:
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Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Eliminate all ignition sources as TCCA is a strong oxidizer.[6]

Clean up spills promptly. Avoid generating dust.

Use a non-combustible absorbent material like sand or vermiculite to collect the spilled

product.[7] Do not use paper towels or other combustible materials.[8]

Sweep up the material and place it into a suitable, labeled, and closed container for disposal.

[5][8]

Do not allow the product to enter drains or waterways.[5]

3. Waste Collection and Storage:

Collect waste TCCA in its original container or a designated, compatible, and properly

labeled hazardous waste container.

Store the waste container in a cool, dry, and well-ventilated area, away from combustible

materials and incompatible substances such as strong acids, bases, and reducing agents.[5]

[7]

Keep the container tightly closed to prevent moisture contact, which can lead to the release

of toxic chlorine gas.[6]

Store waste in a locked-up area.[5][7]

4. Final Disposal:

Do not dispose of TCCA in the regular trash or pour it down the sink.

The disposal of TCCA must be handled by a licensed hazardous waste disposal company.[5]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/1892.pdf
https://redox.com/wp-content/sds/2217.pdf
https://pim-resources.coleparmer.com/sds/19187.pdf
https://www.chemicalbook.com/msds/trichloroisocyanuric-acid.pdf
https://pim-resources.coleparmer.com/sds/19187.pdf
https://www.chemicalbook.com/msds/trichloroisocyanuric-acid.pdf
https://www.chemicalbook.com/msds/trichloroisocyanuric-acid.pdf
https://redox.com/wp-content/sds/2217.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1892.pdf
https://www.chemicalbook.com/msds/trichloroisocyanuric-acid.pdf
https://redox.com/wp-content/sds/2217.pdf
https://www.chemicalbook.com/msds/trichloroisocyanuric-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10776112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure all waste is classified and labeled according to transportation regulations (UN 2468,

Hazard Class 5.1).

Disposal Workflow Diagram
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Workflow for Proper Disposal of RO 2468 (Trichloroisocyanuric Acid)
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Caption: Logical workflow for the safe disposal of RO 2468.
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Experimental Protocols and Signaling Pathways
Searches for "RO 2468" in the context of specific biological experimental protocols or signaling

pathways did not yield relevant results. The designation "RO 2468" is predominantly associated

with the UN number for the bulk chemical Trichloroisocyanuric acid, which is a general

disinfectant and not a compound typically studied for specific interactions in cellular signaling or

as a therapeutic agent. Therefore, detailed experimental methodologies and signaling pathway

diagrams are not applicable to this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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